2-(9-Bromononyl-1-oxy)tetrahydropyran

Specification

• CAS No.: 55695-90-4
• Molecular Formula: C14H27BrO2
• Molecular Weight: 307.27 g/mol
• IUPAC Name: 2-(9-bromononoxy)oxane
• Standard InChI: InChI=1S/C14H27BrO2/c15-11-7-4-2-1-3-5-8-12-16-14-10-6-9-13-17-14/h14H,1-13H2
• Standard InChI Key: LKEZIRZMJBUPIS-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)OCCCCCCCCCBr
• Canonical SMILES: C1CCOC(C1)OCCCCCCCCCBr

Introduction

2-(9-Bromononyl-1-oxy)tetrahydropyran, with the CAS number 55695-90-4, is a chemical compound that belongs to the class of ethers. It is specifically a tetrahydropyran derivative, which is a six-membered ring structure containing an oxygen atom. This compound is of interest in various chemical and biological studies due to its unique structural properties.

Synonyms

• 2-(9-Bromononyloxy)tetrahydropyran

• 2H-Pyran, 2-[(9-bromononyl)oxy]tetrahydro-

Preparation and Raw Materials

The preparation of 2-(9-Bromononyl-1-oxy)tetrahydropyran typically involves the reaction of tetrahydropyran with a brominated nonanol derivative. The specific synthesis route may vary depending on the desired yield and purity of the product.

Raw Materials

• Tetrahydropyran

• 9-Bromononanol

Preparation Products

The compound can be used as an intermediate in the synthesis of other organic compounds, particularly those requiring a brominated alkyl chain attached to a tetrahydropyran ring.

Uses and Applications

While specific applications of 2-(9-Bromononyl-1-oxy)tetrahydropyran are not widely documented, compounds with similar structures are often used in pharmaceutical research and organic synthesis. The bromine atom provides a reactive site for further chemical transformations, making it useful in the synthesis of complex molecules.